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Compound of Interest

Compound Name: 2-(5-Isoxazolyl)phenol

Cat. No.: B1296880

An In-Depth Technical Guide to 2-(5-Isoxazolyl)phenol

Chemical Identity and Nomenclature

IUPAC Name: 2-(1,2-oxazol-5-yl)phenol[1]

Synonyms:

2-(5-1soxazolyl)phenol[1][2]
5-(2-Hydroxyphenyl)isoxazole[3]
2-(Isoxazol-5-yl)phenol[1][4][5]
5-Isoxazol-2-ylphenol[3][6]

(62)-6-(2H-1,2-oxazol-5-ylidene)cyclohexa-2,4-dien-1-one[2]

Physicochemical Properties

This section summarizes the key quantitative data for 2-(5-Isoxazolyl)phenol, providing a
quick reference for researchers.
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Property Value Source(s)
Molecular Formula CoH7NO2 [L1][2][3][7]
Molecular Weight 161.16 g/mol (1103171
CAS Number 61348-47-8 [L1[21131[7]
Melting Point 182-188 °C [31[7]
Appearance Pale yellow crystals [31[7]
Purity > 98% (HPLC) [31[7]
PubChem CID 578506 [11[31[7]
MDL Number MFCD00218653 [31[7]

Storage Conditions

Store at 0-8°C

[317]

Biological Activity and Applications

2-(5-Isoxazolyl)phenol is a versatile heterocyclic compound with significant biological activity,

making it a compound of interest in pharmaceutical and agrochemical research.[3][6] Its

isoxazole ring is a key structural feature that facilitates interactions with biological systems.[3]

[6]

Key research applications include:

o Pharmaceutical Development: It serves as a crucial intermediate in the synthesis of

pharmaceuticals, particularly those targeting inflammatory and neurodegenerative diseases.

[3][7] Research has highlighted its potential in developing novel therapeutic agents with anti-
inflammatory and antimicrobial properties.[3][6]

e Agrochemicals: The compound is utilized in the formulation of agrochemicals for pest control
and crop protection.[3][7]

» Organic Synthesis: Due to its stability and reactivity, it is a valuable building block in organic
synthesis for creating more complex molecules.[3]
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» Biological Research: Researchers use it to investigate biological pathways and mechanisms,
which can offer insights into cellular processes and identify potential therapeutic targets.[3]

Experimental Protocols
Synthesis of Related Isoxazole Derivatives

A general two-step method for the synthesis of novel isoxazole derivatives carrying a phenol
moiety has been described.[8] This process provides a framework for creating a library of
related compounds for further study.

Step 1: Claisen-Schmidt Condensation
» 2-Hydroxyacetophenone is reacted with various aromatic aldehydes.

e This reaction proceeds via a Claisen-Schmidt condensation to produce a,3-unsaturated
ketones (chalcones).[8]

Step 2: Cyclization

e The resulting chalcones are then cyclized with hydroxylamine hydrochloride in an ethanol
solvent.

e This step yields the final isoxazole derivatives.[8]

e The structures of the synthesized compounds are typically confirmed using spectral analysis
techniques such as Infrared Spectroscopy (IR), Proton Nuclear Magnetic Resonance (*H
NMR), and Mass Spectrometry (MS).[8]
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Step 1: Claisen-Schmidt Condensation

2-Hydroxyacetophenone Aromatic Aldehydes

Step 2: Cyclization

Hydroxylamine Hydrochloride
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Synthesis workflow for isoxazole derivatives.

Antimicrobial Activity Assay

The antimicrobial efficacy of synthesized isoxazole derivatives can be evaluated using
established methods.[8]

Method: Cup-Plate Agar Diffusion Method
* Prepare sterile nutrient agar plates.

¢ Inoculate the agar surface with a standardized suspension of the target microorganism (e.g.,
B. subtilis, S. aureus, E. coli, C. albicans, A. niger).

¢ Create uniform wells (cups) in the agar using a sterile borer.
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e Add a defined concentration of the test compound (dissolved in a suitable solvent like
DMSO) into the wells.

« Include positive controls (standard antibiotics/antifungals) and a negative control (solvent
alone).

 Incubate the plates under appropriate conditions (e.g., 37°C for 24 hours for bacteria, 28°C
for 48 hours for fungi).

o Measure the diameter of the zone of inhibition around each well. A larger diameter indicates
greater antimicrobial activity.

Logical Relationships and Applications

The core structure of 2-(5-isoxazolyl)phenol serves as a foundation for diverse applications,
stemming from its inherent chemical properties and biological activity.

Key Application Areas

Anti-inflammatory, Pharmaceutical
Antimicrobial Activity Development

Pest Control &
2-(5-1soxazolyl)phenol Crop Protection

Core Structure Versatile Building Block

Agrochemical
Formulation

Organic Synthesis
Intermediate
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Applications derived from the core structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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